4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C21H16ClN3O5S/c22-14-2-4-15(5-3-14)25-10-13(8-19(25)27)20(28)30-18-11-29-16(9-17(18)26)12-31-21-23-6-1-7-24-21/h1-7,9,11,13H,8,10,12H2
• InChI Key: PWBYSMGEQNQUMS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)OC3=COC(=CC3=O)CSC4=NC=CC=N4
• Molecular Formula: C21H16ClN3O5S
• Molecular Weight: 457.9 g/mol

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C21H16ClN3O5S and its molecular weight is 457.89. The purity is usually 95%.
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Scientific Research Applications

Design and Discovery of Selective Brain Penetrant PDE9A Inhibitor

One study discusses the design and discovery of a novel PDE9A inhibitor with selective brain penetration capabilities, identified for the treatment of cognitive disorders. This compound, identified through synthetic chemistry and structure-based drug design, has shown promise in elevating central cGMP levels in the brain and CSF of rodents, exhibiting procognitive activity and synaptic stabilization in models of cognitive impairment (Verhoest et al., 2012).

Antimicrobial and Anticancer Agents

Another research effort highlights the synthesis of novel pyrazole derivatives with potential antimicrobial and anticancer activities. These compounds were synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showcasing higher anticancer activity than doxorubicin in some instances and exhibiting significant antimicrobial properties (Hafez et al., 2016).

Synthesis of Coumarin Derivatives

Research on the synthesis of new coumarin derivatives for antimicrobial testing illustrates the versatility of pyrimidine and pyran structures in drug development. These derivatives were evaluated for their antimicrobial activity, contributing to the field of infectious disease research (Al-Haiza et al., 2003).

Anticancer and Antimicrobial Heterocyclic Compounds

A study on the synthesis and molecular docking of oxazole, pyrazoline, and pyridine-incorporated compounds revealed their anticancer and antimicrobial potentials. This research not only highlights the synthesis of biologically active heterocycles but also emphasizes the importance of structural analysis in understanding compound efficacy (Katariya et al., 2021).

Novel Pyrazolopyrimidines as Anticancer and Anti-5-Lipoxygenase Agents

Another exploration into pyrazolopyrimidines derivatives demonstrates their potential as anticancer and anti-5-lipoxygenase agents, further showcasing the therapeutic potential of pyrimidine derivatives in the development of new treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).